Cas no 2411237-52-8 (5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile)

• Product Name: 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile
• CAS No: 2411237-52-8
• MF: C₁₄H₆Br₂FN₃OS
• MW: 443.088343143463
• CID: 5943778
• PubChem ID: 165844364
• Update Time: 2025-05-30

5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-{cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile
• Z1281682275
• 2411237-52-8
• EN300-26599395
• 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile

• Inchi： 1S/C14H6Br2FN3OS/c15-13-4-10(14(16)22-13)12(21)6-20(7-19)9-1-2-11(17)8(3-9)5-18/h1-4H,6H2
• InChI Key： ZPPLMLPKATVYDD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)C(CN(C#N)C1C=CC(=C(C#N)C=1)F)=O

Computed Properties

• Exact Mass: 442.85619g/mol
• Monoisotopic Mass: 440.85824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 96.1Ų

Additional information on 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile

Comprehensive Overview of 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile (CAS No. 2411237-52-8)

In the realm of advanced organic chemistry, 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile (CAS No. 2411237-52-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound incorporates a thiophene core modified with bromine atoms, a cyano group, and a fluorinated benzene ring, making it a versatile intermediate in pharmaceutical and materials science research. Researchers and industry professionals frequently search for synthetic pathways, spectroscopic data, and applications of brominated thiophene derivatives, reflecting the growing demand for specialized chemical building blocks.

The molecular structure of 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile showcases a multi-functional design, combining electron-withdrawing groups (cyano and fluorine) with a brominated thiophene scaffold. Such features are pivotal in drug discovery, where this compound could serve as a precursor for kinase inhibitors or fluorescence probes. Recent trends in AI-driven molecular design and high-throughput screening have amplified interest in structurally complex molecules like this, as they offer tailored properties for targeted therapies and organic electronics.

From a synthetic perspective, the preparation of CAS No. 2411237-52-8 involves multi-step organic reactions, including cyanation, bromination, and amide coupling. These processes are often optimized for yield enhancement and purity control, addressing common challenges in small-molecule synthesis. Analytical techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography are critical for characterizing this compound, ensuring its suitability for further applications. Notably, the compound’s thermal stability and solubility profile are frequently studied parameters, as they influence its utility in formulation development.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize brominated heterocycles like this compound. Questions such as "How to reduce bromine waste in thiophene synthesis?" or "What are the eco-friendly alternatives for cyanation reactions?" highlight the intersection of environmental concerns and chemical innovation. The compound’s bioisosteric potential (replacing thiophene with other aromatic systems) is another hot topic, particularly in medicinal chemistry forums.

Beyond pharmaceuticals, 5-{Cyano[2-(2,5-dibromothiophen-3-yl)-2-oxoethyl]amino}-2-fluorobenzonitrile has garnered attention in material science for its potential role in organic semiconductors and photovoltaic devices. Its electron-deficient architecture aligns with the design principles of n-type organic semiconductors, a field experiencing rapid growth due to demands for flexible electronics and renewable energy solutions. Searches for "thiophene-based OLED materials" or "fluorinated benzene derivatives in optoelectronics" underscore this relevance.

In summary, CAS No. 2411237-52-8 represents a compelling case study in functionalized heterocycle chemistry, bridging gaps between academic research and industrial applications. Its structural complexity and diverse utility make it a subject of ongoing exploration, driven by both scientific curiosity and technological needs. For those seeking detailed synthetic protocols or property databases, this compound exemplifies the synergy between molecular design and applied innovation.